Cas no 69142-10-5 (4(1H)-Pyrimidinone, 5-methyl-, hydrazone (9CI))

• Product Name: 4(1H)-Pyrimidinone, 5-methyl-, hydrazone (9CI)
• CAS No: 69142-10-5
• MF: C₅H₈N₄
• MW: 124.14381980896
• CID: 1020919
• PubChem ID: 12465347
• Update Time: 2025-07-13

4(1H)-Pyrimidinone, 5-methyl-, hydrazone (9CI) Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 5-methyl-, hydrazone (9CI)
• (5-methylpyrimidin-4-yl)hydrazine
• 69142-10-5
• SB55713
• 4-Hydrazono-5-methyl-1,4-dihydropyrimidine
• CS-0045883
• 4(1H)-Pyrimidinone,5-methyl-,hydrazone(9ci)
• AKOS006333800
• 4-Hydrazinyl-5-methylpyrimidine
• G68571

• Inchi： 1S/C5H8N4/c1-4-2-7-3-8-5(4)9-6/h2-3H,6H2,1H3,(H,7,8,9)
• InChI Key： OZBOISNQVVOLNH-UHFFFAOYSA-N
• SMILES： N(C1C(=CN=CN=1)C)N

Computed Properties

• Exact Mass: 124.07500
• Monoisotopic Mass: 124.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 67.06000
• LogP: 0.19280